Cas no 815650-96-5 (1,4-diazepan-1-yl(4-methylphenyl)methanone)
815650-96-5 structure
Product Name:1,4-diazepan-1-yl(4-methylphenyl)methanone
CAS No:815650-96-5
MF:C13H18N2O
MW:218.294823169708
MDL:MFCD05879220
CID:715476
PubChem ID:16777216
Update Time:2025-04-19
1,4-diazepan-1-yl(4-methylphenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(hexahydro-1H-1,4-diazepin-1-yl)(4-methylphenyl)-
- 1,4-Diazepan-1-yl(4-methylphenyl)methanone
- 1,4-diazepan-1-yl-(4-methylphenyl)methanone
- 1H-1,4-Diazepine,hexahydro-1-(4-methylbenzoyl)-(9CI)
- 1-(4-METHYLBENZOYL)-1,4-DIAZEPANE
- 815650-96-5
- 1-(4-Methylbenzoyl)homopiperazine
- MFCD05879220
- CHEMBL4576762
- SCHEMBL10138693
- (1,4-Diazepan-1-yl)(p-tolyl)methanone
- AKOS000133232
- STL196785
- 1,4-diazepan-1-yl(4-methylphenyl)methanone
-
- MDL: MFCD05879220
- Inchi: 1S/C13H18N2O/c1-11-3-5-12(6-4-11)13(16)15-9-2-7-14-8-10-15/h3-6,14H,2,7-10H2,1H3
- InChI Key: RHXZEDYKRDPAOY-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)N1CCNCCC1
Computed Properties
- Exact Mass: 218.14200
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34000
- LogP: 1.69720
1,4-diazepan-1-yl(4-methylphenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D423543-10mg |
1,4-diazepan-1-yl(4-methylphenyl)methanone |
815650-96-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D423543-50mg |
1,4-diazepan-1-yl(4-methylphenyl)methanone |
815650-96-5 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | D423543-100mg |
1,4-diazepan-1-yl(4-methylphenyl)methanone |
815650-96-5 | 100mg |
$ 210.00 | 2022-06-05 | ||
| abcr | AB356177-1 g |
1-(4-Methylbenzoyl)homopiperazine; 95% |
815650-96-5 | 1 g |
€616.10 | 2023-07-19 | ||
| abcr | AB356177-5 g |
1-(4-Methylbenzoyl)homopiperazine; 95% |
815650-96-5 | 5 g |
€1,106.00 | 2023-07-19 | ||
| abcr | AB356177-1g |
1-(4-Methylbenzoyl)homopiperazine, 95%; . |
815650-96-5 | 95% | 1g |
€616.10 | 2025-04-16 | |
| abcr | AB356177-5g |
1-(4-Methylbenzoyl)homopiperazine, 95%; . |
815650-96-5 | 95% | 5g |
€1106.00 | 2025-04-16 | |
| A2B Chem LLC | AH55995-1g |
1H-1,4-Diazepine,hexahydro-1-(4-methylbenzoyl)-(9CI) |
815650-96-5 | 95+% | 1g |
$1067.00 | 2024-04-19 | |
| A2B Chem LLC | AH55995-2g |
1H-1,4-Diazepine,hexahydro-1-(4-methylbenzoyl)-(9CI) |
815650-96-5 | 95+% | 2g |
$1370.00 | 2024-04-19 | |
| A2B Chem LLC | AH55995-5g |
1H-1,4-Diazepine,hexahydro-1-(4-methylbenzoyl)-(9CI) |
815650-96-5 | 95+% | 5g |
$1843.00 | 2024-04-19 |
1,4-diazepan-1-yl(4-methylphenyl)methanone Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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